Copper(ii)-catalyzed direct dehydrative alkynylation of 2H-chromene hemiketals with terminal alkynes to 2,2-disubstituted 2-alkynylated 2H-chromenes†
Organic & Biomolecular Chemistry Pub Date: 2022-04-11 DOI: 10.1039/D2OB00481J
Abstract
The first copper-catalyzed direct dehydrative alkynylation of 2H-chromene hemiketals with terminal alkynes has been uncovered. The use of cheap and readily available CuCl2 as the catalyst allowed the preparation of various 2,2-disubstituted 2-alkynylated 2H-chromenes in moderate to good yields, which compensates for the limitation of the current methods only suited for the synthesis of 2-monosubsituted 2-alkynylated 2H-chromenes.
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Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
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CAS no.: 108694-93-5
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CAS no.: 10405-85-3
